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Compound of Interest

Compound Name: Umbelliferone

Cat. No.: B1683723 Get Quote

Core Principle: All umbelliferone waste, including the pure compound, solutions, and

contaminated materials, should be managed as hazardous chemical waste. This precautionary

approach ensures the highest level of safety for laboratory personnel and the environment,

even though classifications may vary between suppliers.[1] Umbelliferone is considered

irritating to the eyes, skin, and respiratory system.[1][2][3] Therefore, handling and disposal

require adherence to strict safety protocols.

Hazard and Physical Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for

umbelliferone.
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Parameter Value Source

Appearance
Yellow to tan powder; White

crystals
[2][3]

Melting Point 228 - 234 °C / 442.4 - 453.2 °F [4]

Solubility

Freely soluble in alcohol,

chloroform, acetic acid, dilute

alkalis. Not well miscible with

water.

[2]

CHEMWATCH Hazard Ratings

Flammability: 1 (Low)Toxicity:

0 (Min/Nil)Body Contact: 2

(Moderate)Reactivity: 1

(Low)Chronic: 2 (Moderate)

[2]

GHS Classification

Varies by supplier from "Not a

hazardous substance or

mixture"[5][6] to "Hazardous

substance" (Irritant)[2]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2), other

pyrolysis products.[2][4]

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the safe disposal of umbelliferone waste

from a laboratory setting.

Waste Segregation at the Source
Proper segregation is the first critical step. Immediately separate umbelliferone waste into

dedicated, clearly labeled containers at the point of generation. Do not mix with other

incompatible waste streams.[1][7]

Solid Waste: Collect all umbelliferone-contaminated solid materials in a dedicated, leak-

proof hazardous waste container.[1] This includes:
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Unused or expired pure umbelliferone powder.

Contaminated Personal Protective Equipment (PPE) such as gloves and lab coats.

Contaminated labware like pipette tips, vials, and culture plates.[1]

Liquid Waste: Collect all unused or waste solutions containing umbelliferone in a

designated, sealed, and compatible liquid waste container.[3] Never pour umbelliferone
solutions down the drain.[3]

Sharps Waste: Any contaminated sharps, such as needles or scalpels, must be placed

immediately into a designated, puncture-resistant sharps container for hazardous waste.[1]

[3]

Container Labeling
Proper labeling is mandatory for safety and regulatory compliance. All waste containers must

be clearly and securely labeled.[3]

Use labels that include:

The words "Hazardous Waste".[1]

The full chemical name: "Umbelliferone Waste".[1]

The primary hazards (e.g., "Irritant," "Cytotoxic").[1]

The accumulation start date (the date the first piece of waste is added).[1][8]

The name of the Principal Investigator and the laboratory location.[1]

Waste Storage
Store waste containers safely within the laboratory before pickup.

Store all hazardous waste containers in a designated and secure secondary containment

area.[1]

Ensure containers remain tightly sealed except when adding waste.[1][7]
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Store away from incompatible materials, particularly strong oxidizing agents.[2][4]

Disposal Request and Pickup
Do not dispose of umbelliferone waste in the regular trash or via sewer systems.

Follow your institution's specific procedures for hazardous waste disposal, which typically

involves contacting the Environmental Health and Safety (EHS) department.[1][3]

Provide the EHS department with accurate information about the waste contents when

scheduling a pickup.[1]

EHS will arrange for the transport of the waste to a licensed hazardous waste facility, where

it will likely be disposed of via incineration.[3][8]

Spill Management
In the event of a spill, act immediately to contain and clean the area.

Alert Personnel: Immediately notify others in the vicinity.[1]

Wear PPE: Use appropriate PPE, including double gloves, a lab coat, and safety goggles.[1]

For dusts, respiratory protection is required.[5]

Containment:

For powder spills, gently cover with an absorbent material to avoid raising dust.[1]

For liquid spills, absorb with a chemical spill pillow or other inert absorbent pads.[1]

Cleanup: Collect all cleanup materials and place them in the solid hazardous waste

container.[1]

Decontamination: Thoroughly decontaminate the spill area with an appropriate solvent (e.g.,

70% ethanol), followed by soap and water.[1][9]

Decontamination of Surfaces and Glassware
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After handling umbelliferone and preparing waste for disposal, decontaminate all work

surfaces.[1]

Empty containers must be managed carefully. An "empty" container may still contain

hazardous residue.[7] Triple rinsing with a suitable solvent is a common practice; the rinsate

must be collected and disposed of as hazardous liquid waste.[7]

Umbelliferone Disposal Workflow
The following diagram illustrates the logical flow for the proper segregation and disposal of

umbelliferone waste.
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2. Containerization & Labeling

3. Storage & Disposal
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Caption: Workflow for the safe segregation and disposal of umbelliferone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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